Cas no 16269-66-2 (4-Chlorothieno[3,2-d]pyrimidine)

• Product Name: 4-Chlorothieno[3,2-d]pyrimidine
• CAS No: 16269-66-2
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• MDL: MFCD00122144
• CID: 50379
• PubChem ID: 2735821
• Update Time: 2025-04-18

4-Chlorothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothieno[3,2-d]pyrimidine
• 4-CHLOROTHIENO[2,3-D]PYRIMIDINE
• Thieno[3,2-d]pyrimidine, 4-chloro-
• 4-Chlorothieno[3,2-b]pyrimidine
• 4-chloro-thieno[3,2-d]pyrimidine
• 4-chlorothieno[3,2-d}pyrimidine
• 4-chlorothieno(3,2-d]-pyrimidine
• 4-chlorothieno[3,2-d]-pyrimidine
• 4-chlorothiopheno[3,2-d]pyrimidine
• PubChem14662
• 4-chlorothienopyrimidine
• TWTODSLDHCDLDR-UHFFFAOYSA-N
• HMS1779D01
• BCP00535
• Thieno[3,2-d]pyrimidine,4-chloro-
• SBB078302
• EBD158712
• SY006113
• 4-Chlorothieno[3 pound not2-d]pyrimidine
• SC2211
• 16269-66-2
• FT-0618269
• 4-Chlorothieno[3,2-d]pyrimidine, AldrichCPR
• DTXSID10370968
• SCHEMBL659673
• BDBM50520283
• CS-W002385
• CHEMBL2113964
• BB 0218384
• EN300-24172
• SWD
• A882808
• 4-chloranylthieno[3,2-d]pyrimidine
• Z169853972
• 1Z-0226
• AKOS001213536
• W-205912
• MFCD00122144
• AC-4621
• OSM-S-70
• PB24607
• AM20080452
• DB-026222

• MDL： MFCD00122144
• Inchi： 1S/C6H3ClN2S/c7-6-5-4(1-2-10-5)8-3-9-6/h1-3H
• InChI Key： TWTODSLDHCDLDR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=CN=1

Computed Properties

• Exact Mass: 169.97100
• Monoisotopic Mass: 169.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 125-126 ºC
• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 126.572℃
• Refractive Index: 1.71
• PSA: 54.02000
• LogP: 2.34470
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chlorothieno[3,2-d]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P301+P310;P305+P351+P338
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39